5-fluorofuran-2-carbonitrile
Overview
Description
5-Fluorofuran-2-carbonitrile (5-FFCN) is a nitrogen-containing heterocyclic compound that is commonly used in organic synthesis. It is a versatile building block for the synthesis of a variety of organic compounds, including heterocyclic compounds and pharmaceuticals. 5-FFCN is also known as 5-fluorofuran-2-carbonitrile and 5-fluorofurancarbonitrile.
Scientific Research Applications
5-FFCN has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, heterocyclic compounds, and other organic compounds. It has been used in the synthesis of a variety of drugs, including anti-cancer agents and antibiotics. It has also been used in the synthesis of a variety of heterocyclic compounds, including pyridine derivatives, quinoxaline derivatives, and indole derivatives.
Mechanism of Action
5-FFCN is an electrophilic reagent, meaning it reacts with nucleophiles, such as amines and alcohols. The reaction occurs through a nucleophilic addition of the nucleophile to the carbon atom of the carbonitrile group. This reaction results in the formation of a new carbon-nitrogen bond, which is the basis for the synthesis of a variety of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-FFCN are not well understood. However, it has been shown to have some anti-tumor activity in vitro. It has also been shown to inhibit the growth of some bacteria, including Escherichia coli and Staphylococcus aureus.
Advantages and Limitations for Lab Experiments
The main advantage of 5-FFCN is its versatility, as it can be used to synthesize a variety of organic compounds. It is also relatively easy to handle and store, and is relatively non-toxic. The main limitation of 5-FFCN is that it is an electrophilic reagent, which means it can react with nucleophiles, such as amines and alcohols, which can lead to unwanted side reactions.
Future Directions
The potential future directions for 5-FFCN include further exploration of its anti-tumor and anti-bacterial properties, as well as its potential applications in the synthesis of pharmaceuticals and other organic compounds. Additionally, further research could be conducted to explore the mechanism of action of 5-FFCN and to develop more efficient and selective synthetic methods. Additionally, further research could be conducted to explore the potential toxicological effects of 5-FFCN.
Synthesis Methods
The synthesis of 5-FFCN is typically achieved by reacting 2-cyanopyridine with 2-fluoropyridine in the presence of a base such as sodium hydroxide. The reaction is carried out in an inert atmosphere such as nitrogen or argon. The resulting product is a mixture of 5-FFCN and 2-cyanopyridine, which can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-fluorofuran-2-carbonitrile can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-furoic acid", "thionyl chloride", "potassium fluoride", "acetonitrile", "sodium hydride", "5-fluorouracil" ], "Reaction": [ "Conversion of 2-furoic acid to 2-furoyl chloride using thionyl chloride", "Reaction of 2-furoyl chloride with potassium fluoride to form 2-fluorofuran", "Conversion of 2-fluorofuran to 5-fluorouracil using acetonitrile and sodium hydride", "Conversion of 5-fluorouracil to 5-fluorofuran-2-carbonitrile using acetonitrile and potassium cyanide" ] } | |
CAS RN |
1824665-87-3 |
Molecular Formula |
C5H2FNO |
Molecular Weight |
111.1 |
Purity |
95 |
Origin of Product |
United States |
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